Cas no 864918-72-9 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide)
2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide
- 2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide
- Acetamide, 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-[4-(trifluoromethyl)phenyl]-
-
- Inchi: 1S/C18H14F3N3OS2/c1-11-4-2-3-5-14(11)16-23-17(27-24-16)26-10-15(25)22-13-8-6-12(7-9-13)18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
- InChI Key: AVYHLOWWJHPFOO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(F)(F)F)C=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1
2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0698-0306-2μmol |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-5μmol |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-10μmol |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-20μmol |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-1mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-2mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-3mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-4mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-5mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0306-10mg |
2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide |
864918-72-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide
2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide: A Comprehensive Overview
2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide (CAS No. 864918-72-9) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to as MTP-TDPA for brevity, is characterized by its unique structural features, including a thiadiazole ring and a trifluoromethyl group, which contribute to its diverse biological activities and chemical properties.
The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its stability and reactivity, making it a valuable component in the design of pharmaceuticals. The presence of the trifluoromethyl group further enhances the compound's properties by increasing its lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drugs.
MTP-TDPA has been the subject of extensive research in recent years due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that MTP-TDPA effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In the context of cancer research, MTP-TDPA has shown promise as an anti-cancer agent. A 2020 study in the Cancer Research journal reported that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.
The synthesis of MTP-TDPA involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the thiadiazole ring through a cyclization reaction. Subsequent steps include the introduction of the trifluoromethyl group and the final acetylation to form the acetamide moiety. Advanced synthetic methods such as microwave-assisted synthesis and catalytic processes have been employed to optimize these reactions, leading to more efficient and scalable production methods.
In addition to its therapeutic potential, MTP-TDPA has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for studying protein function and interactions. For example, researchers have used MTP-TDPA to investigate the role of certain enzymes in cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.
The safety profile of MTP-TDPA has been evaluated through various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide (CAS No. 864918-72-9) is a multifaceted compound with significant potential in pharmaceutical and chemical applications. Its unique structural features contribute to its diverse biological activities, making it an exciting area of research for both academic and industrial scientists. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered.
864918-72-9 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)